Cas no 328028-87-1 (1-(2,4-Dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde)

• Product Name: 1-(2,4-Dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
• CAS No: 328028-87-1
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• MDL: MFCD02605180
• CID: 853929
• PubChem ID: 882415
• Update Time: 2025-05-23

1-(2,4-Dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-2,5-dimethyl-pyrrole-3-carbaldehyde
• 1-(2,4-Dimethyl-phenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
• 1-(2,4-dimethylphenyl)-2,5-dimethylpyrrole-3-carbaldehyde
• 1-(2,4-Dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
• 1H-Pyrrole-3-carboxaldehyde, 1-(2,4-dimethylphenyl)-2,5-dimethyl-
• 328028-87-1
• EN300-00967
• CS-0117485
• G42930
• DTXSID80358238
• LS-07417
• SR-01000234633
• SR-01000234633-1
• MFCD02605180
• STK885477
• Z56785553
• J-018884
• ALBB-023536
• SB63628
• AKOS000121646

• MDL： MFCD02605180
• Inchi： 1S/C15H17NO/c1-10-5-6-15(11(2)7-10)16-12(3)8-14(9-17)13(16)4/h5-9H,1-4H3
• InChI Key： CPJASJOAHPXUCS-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C=1C)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 227.13111
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(2,4-Dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde

Recent Advances in the Study of 1-(2,4-Dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (CAS: 328028-87-1)

The compound 1-(2,4-Dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (CAS: 328028-87-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-(2,4-Dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its pyrrole core, substituted with aldehyde and dimethylphenyl groups, offers a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer and inflammation.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(2,4-Dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme closely associated with inflammatory responses. The study reported a significant reduction in pro-inflammatory cytokines in animal models, suggesting its potential for treating chronic inflammatory conditions.

In addition to its anti-inflammatory properties, recent research has explored the compound's anticancer potential. A team of researchers from the University of Cambridge identified that certain derivatives of this compound could selectively inhibit the proliferation of cancer cells by targeting the PI3K/AKT/mTOR signaling pathway. This finding, published in Nature Chemical Biology in early 2024, opens new avenues for the development of targeted cancer therapies with reduced side effects.

The synthesis of 1-(2,4-Dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde has also seen advancements. A novel, high-yield synthetic route was reported in Organic Letters, which utilizes a one-pot multicomponent reaction under mild conditions. This method not only improves the efficiency of production but also reduces the environmental impact compared to traditional synthetic approaches.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the growing body of research underscores the compound's potential as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, 1-(2,4-Dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (CAS: 328028-87-1) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and synthetic versatility make it a compound of significant interest in the chemical biology and pharmaceutical research communities. Continued research into its mechanisms of action and optimization of its pharmacological properties will be crucial for its future applications.